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Compound of Interest

Compound Name: Tris(hydroxymethyl)phosphine

Cat. No.: B1196123 Get Quote

Tris(hydroxymethyl)phosphine: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(hydroxymethyl)phosphine (THP) is a water-soluble, multifunctional organophosphorus

compound with the chemical formula P(CH₂OH)₃. Its unique structure, featuring a tertiary

phosphine core and three primary alcohol functionalities, imparts a versatile range of chemical

properties, making it a valuable reagent and ligand in various scientific and industrial

applications. This technical guide provides an in-depth overview of the core physical and

chemical properties of THP, detailed experimental protocols for its synthesis and key reactions,

and insights into its applications, particularly in the realm of drug development.

Physical and Chemical Properties
Tris(hydroxymethyl)phosphine is a white, crystalline solid at room temperature. It is highly

soluble in water and alcohols but has limited solubility in nonpolar organic solvents. The

presence of the phosphine group makes it susceptible to oxidation, particularly in the presence

of air, leading to the formation of tris(hydroxymethyl)phosphine oxide (THPO).
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Property Value Citations

Molecular Formula C₃H₉O₃P [1]

Molecular Weight 124.08 g/mol [1]

Appearance White solid [1]

Melting Point 51-53 °C [1]

Boiling Point
Decomposes upon attempted

distillation
[1]

Density 1.16 g/cm³ [1]

Solubility
Soluble in water, alcohols, and

dimethylformamide (DMF)
[1]

CAS Number 2767-80-8 [1]

Experimental Protocols
Synthesis of Tris(hydroxymethyl)phosphine from
Tetrakis(hydroxymethyl)phosphonium Chloride (THPC)
This protocol describes the synthesis of THP by the controlled neutralization of THPC with a

strong base. The reaction proceeds via the removal of one hydroxymethyl group as

formaldehyde.

Materials:

Tetrakis(hydroxymethyl)phosphonium chloride (THPC)

Sodium hydroxide (NaOH) or Triethylamine (NEt₃)

Anhydrous ethanol or Methanol

Inert atmosphere (Nitrogen or Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)
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Magnetic stirrer and heating mantle

Procedure:

A solution of tetrakis(hydroxymethyl)phosphonium chloride in a suitable solvent (e.g., water

or methanol) is prepared in a round-bottom flask under an inert atmosphere.[2]

The solution is cooled in an ice bath.

A stoichiometric amount of a strong base, such as sodium hydroxide or triethylamine, is

added dropwise to the cooled solution with vigorous stirring.[1] The reaction is exothermic

and the temperature should be maintained below 20 °C.

The reaction mixture is stirred for an additional 1-2 hours at room temperature after the

addition of the base is complete.

The resulting mixture contains tris(hydroxymethyl)phosphine, formaldehyde, water, and

the salt of the base used (e.g., NaCl).[1]

To isolate the THP, the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent such as

methanol or ethanol under an inert atmosphere. Chilling the methanolic solution can facilitate

crystallization.[3]

Reaction Scheme:

[P(CH₂OH)₄]⁺Cl⁻ + NaOH → P(CH₂OH)₃ + H₂O + CH₂O + NaCl[1]

Synthesis of 1,3,5-Triaza-7-phosphaadamantane (PTA)
from Tris(hydroxymethyl)phosphine
This protocol outlines the synthesis of the cage-like, water-soluble phosphine ligand, 1,3,5-

triaza-7-phosphaadamantane (PTA), from THP.

Materials:

Tris(hydroxymethyl)phosphine (THP)
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Hexamethylenetetramine

Formaldehyde (aqueous solution, e.g., 37%)

Hydrochloric acid (HCl)

Ethanol

Standard reflux apparatus

Procedure:

Tris(hydroxymethyl)phosphine is dissolved in ethanol in a round-bottom flask.

Hexamethylenetetramine and an aqueous solution of formaldehyde are added to the flask.

The mixture is acidified with hydrochloric acid and then refluxed for several hours.

Upon cooling, the product, 1,3,5-triaza-7-phosphaadamantane, precipitates from the

solution.

The solid product is collected by filtration, washed with cold ethanol, and dried under

vacuum.

Reaction Principle:

Upon heating with hexamethylenetetramine, tris(hydroxymethyl)phosphine is converted to

the water-soluble ligand 1,3,5-triaza-7-phosphaadamantane (PTA).[1]

Chemical Reactivity and Applications
Oxidation
In the presence of air or other oxidizing agents, Tris(hydroxymethyl)phosphine is readily

oxidized to Tris(hydroxymethyl)phosphine oxide (THPO).[1] This reaction is a key

consideration for the handling and storage of THP, which should be kept under an inert

atmosphere. THPO itself is a stable compound with applications as a flame retardant and a

chemical intermediate.[4][5]
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Coordination Chemistry and Catalysis
As a phosphine ligand, THP can coordinate to a variety of transition metals, forming water-

soluble metal complexes.[1] These complexes have potential applications in catalysis,

particularly in aqueous-phase reactions where catalyst recovery and product separation are

simplified. For instance, THP has been employed as a ligand in palladium-catalyzed cross-

coupling reactions, such as the Suzuki-Miyaura coupling, which is a powerful tool for the

formation of carbon-carbon bonds in organic synthesis.

Use as a Reducing Agent
The phosphine group in THP can act as a reducing agent. For example, it can be used for the

reduction of disulfide bonds in proteins and peptides, a crucial step in many proteomics

workflows. Its water solubility makes it a suitable alternative to other reducing agents like

dithiothreitol (DTT).

Role in Flame Retardants
Tris(hydroxymethyl)phosphine and its derivatives, particularly THPO, are utilized as flame

retardants.[4] Their efficacy stems from their high phosphorus content. During combustion, they

can promote the formation of a char layer on the surface of the material, which acts as a barrier

to heat and flammable gases, thus inhibiting the spread of fire.

Application in Drug Development
The unique properties of Tris(hydroxymethyl)phosphine and its derivatives have garnered

interest in the field of drug development. Its water solubility and ability to coordinate with metal

ions make it an attractive scaffold for the design of novel therapeutic agents.

Anticancer Gold(I) Phosphine Complexes
A significant area of research involves the use of phosphine ligands in gold(I) complexes as

potential anticancer drugs. These complexes have been shown to exhibit cytotoxicity against

various cancer cell lines.[6][7][8]

Mechanism of Action:
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The primary mechanism of action for many anticancer gold(I) phosphine complexes involves

the inhibition of the enzyme thioredoxin reductase (TrxR).[6][7][9] TrxR is a key enzyme in the

cellular antioxidant defense system and is often overexpressed in cancer cells. Inhibition of

TrxR leads to an increase in intracellular reactive oxygen species (ROS), which induces

oxidative stress and triggers apoptosis (programmed cell death) in cancer cells.[6][8][9]

Signaling Pathway Diagram:

Cancer Cell

Gold(I)-Phosphine
Complex

Thioredoxin Reductase
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Species (ROS)
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ROS scavenging Mitochondria

Induces Mitochondrial
Dysfunction ApoptosisInitiates

Click to download full resolution via product page

Caption: Anticancer mechanism of Gold(I)-Phosphine complexes.

This diagram illustrates the proposed mechanism where a gold(I)-phosphine complex inhibits

thioredoxin reductase, leading to an accumulation of reactive oxygen species, mitochondrial

dysfunction, and ultimately, apoptosis in cancer cells.[6][7][8][9]

Conclusion
Tris(hydroxymethyl)phosphine is a versatile and reactive molecule with a growing number of

applications in both industrial and academic research. Its unique combination of a nucleophilic

phosphine center and hydrophilic hydroxymethyl groups provides a platform for the

development of novel catalysts, ligands, and therapeutic agents. For researchers and

professionals in drug development, the potential of THP and its derivatives as components of

targeted anticancer therapies, particularly through the inhibition of key cellular enzymes like

thioredoxin reductase, represents a promising avenue for future investigation. As our

understanding of the intricate chemistry of this compound deepens, so too will the scope of its

innovative applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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